Cas no 84833-25-0 (N-(3-Acetylphenyl)benzamide)

• Product Name: N-(3-Acetylphenyl)benzamide
• CAS No: 84833-25-0
• MF: C₁₅H₁₃NO₂
• MW: 239.269223928452
• MDL: MFCD00516837
• CID: 1826663
• PubChem ID: 730417
• Update Time: 2025-09-27

N-(3-Acetylphenyl)benzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-(3-acetylphenyl)-
• N-(3-Acetylphenyl)benzamide
• DB-320313
• MFCD00516837
• BBL037024
• AB00090672-01
• SR-01000409396
• Z30816267
• 84833-25-0
• STK053491
• AKOS000180413
• SCHEMBL7500312
• CS-0315551
• ALBB-002898
• TIMTEC-BB SBB000780
• SR-01000409396-1
• VS-13834
• Cambridge id 5617838

• MDL： MFCD00516837
• Inchi： 1S/C15H13NO2/c1-11(17)13-8-5-9-14(10-13)16-15(18)12-6-3-2-4-7-12/h2-10H,1H3,(H,16,18)
• InChI Key： WLMCJZXPENYTMD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC=CC=1)NC1=CC=CC(C(C)=O)=C1

Computed Properties

• Exact Mass: 239.094628657g/mol
• Monoisotopic Mass: 239.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 308
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 322.1±25.0 °C at 760 mmHg
• Flash Point: 114.8±23.3 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

N-(3-Acetylphenyl)benzamide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)